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Compound of Interest

Compound Name: Quinoline-6-carbohydrazide

Cat. No.: B1297473 Get Quote

This technical guide provides a comprehensive overview of Quinoline-6-carbohydrazide,

including its chemical identity, physicochemical properties, synthesis protocols, and potential

applications for researchers, scientists, and drug development professionals.

Chemical Identity
IUPAC Name: quinoline-6-carbohydrazide[1][2]

Synonyms:

6-Quinolinecarbohydrazide[3]

6-Quinolinecarboxylic acid hydrazide[1][4]

6QuinolCON2[1][3]

AIDS008970[1]

ZINC00171306[1]

Physicochemical Properties
The key physicochemical properties of Quinoline-6-carbohydrazide are summarized in the

table below.
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Property Value Source

CAS Number 5382-47-8 [3][4]

Molecular Formula C₁₀H₉N₃O [2][3]

Molecular Weight 187.20 g/mol [2][3]

Melting Point 195-197 °C [5][6]

Density 1.297 g/cm³ [3]

Refractive Index 1.682 [3]

LogP 1.92950 [3]

InChI Key
ODFBQWDWMOXDDW-

UHFFFAOYSA-N
[2][4]

SMILES
C1=CC2=C(C=CC(=C2)C(=O)

NN)N=C1
[2][7]

Experimental Protocols
Synthesis of Quinoline-6-carbohydrazide from Methyl 6-quinolinecarboxylate[5]

This protocol details the synthesis of quinoline-6-carbohydrazide via the hydrazinolysis of

methyl 6-quinolinecarboxylate.

Materials:

Methyl 6-quinolinecarboxylate

99% Hydrazine hydrate

Ethanol

Methanol (cold)

Toluene
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Acetone

Procedure:

Dissolve methyl 6-quinolinecarboxylate (0.10 mol) in ethanol (50 mL).

Add 99% hydrazine hydrate (0.10 mol) to the solution.

Reflux the mixture for 17 hours.

Monitor the reaction progress using thin-layer chromatography (TLC) with a mobile phase of

toluene:acetone (8:2, v/v).

Upon completion of the reaction, cool the reaction mixture.

Collect the resulting solid precipitate by filtration.

Wash the collected solid with a small amount of cold methanol.

The final product is a colorless solid.

Expected Yield: 89%[5]

Characterization Data:

IR (KBr, cm⁻¹): 3376, 3291 (NH₂), 1689 (C=O, amide)[5][6]

¹H NMR (400 MHz, DMSO-d₆): δ 10.34 (br s, 1H, NH), 8.89 (dd, J = 1.7, 4.1 Hz, 1H), 8.38-

8.43 (m, 2H), 8.19 (dd, J = 1.6, 8.3 Hz, 1H), 7.97 (d, J = 7.7 Hz, 1H), 7.53 (dd, J = 4.1, 8.3

Hz, 1H), 4.71 (br s, 2H, NH₂)[5][6]

Visualized Workflows and Potential Applications
Synthesis Workflow

The following diagram illustrates the synthetic pathway for Quinoline-6-carbohydrazide.
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Caption: Synthesis of Quinoline-6-carbohydrazide.

Potential Therapeutic Relevance of Quinoline Derivatives

While specific signaling pathways for Quinoline-6-carbohydrazide are not extensively

documented, the broader class of quinoline-hydrazide derivatives has shown significant

biological activity.[8] For instance, derivatives of the isomeric quinoline-4-carbohydrazide have

been synthesized and evaluated as potential anticancer agents targeting the EGFR-TK

pathway.[9] The diagram below conceptualizes the general therapeutic potential of

functionalized quinoline motifs.
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Caption: Potential therapeutic applications of quinoline derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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